Cas no 2228652-31-9 (2,2-difluoro-1-(1-phenylethyl)cyclopropan-1-amine)

• Product Name: 2,2-difluoro-1-(1-phenylethyl)cyclopropan-1-amine
• CAS No: 2228652-31-9
• MF: C₁₁H₁₃F₂N
• MW: 197.22442984581
• CID: 6519309
• PubChem ID: 165847789
• Update Time: 2025-11-06

2,2-difluoro-1-(1-phenylethyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(1-phenylethyl)cyclopropan-1-amine
• 2228652-31-9
• EN300-1861552

• Inchi： 1S/C11H13F2N/c1-8(9-5-3-2-4-6-9)10(14)7-11(10,12)13/h2-6,8H,7,14H2,1H3
• InChI Key： XVXGCBVGDYGWDR-UHFFFAOYSA-N
• SMILES： FC1(CC1(C(C)C1C=CC=CC=1)N)F

Computed Properties

• Exact Mass: 197.10160574g/mol
• Monoisotopic Mass: 197.10160574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26Ų

Additional information on 2,2-difluoro-1-(1-phenylethyl)cyclopropan-1-amine

2,2-Difluoro-1-(1-phenylethyl)cyclopropan-1-amine: A Comprehensive Overview

The compound 2,2-difluoro-1-(1-phenylethyl)cyclopropan-1-amine (CAS No. 2228652-31-9) is a fascinating molecule with significant potential in various fields, including pharmaceuticals and materials science. This compound belongs to the class of cyclopropane derivatives, which have garnered considerable attention due to their unique chemical properties and structural versatility. The molecule's structure features a cyclopropane ring substituted with two fluorine atoms at the 2-position and a 1-(1-phenylethyl) group at the 1-position, making it a highly functionalized compound with diverse applications.

Recent studies have highlighted the importance of cyclopropane derivatives in drug discovery, particularly in the development of novel therapeutics targeting complex biological systems. The presence of fluorine atoms in 2,2-difluoro-1-(1-phenylethyl)cyclopropan-1-amine introduces unique electronic and steric properties, which can enhance the molecule's bioavailability and pharmacokinetic profiles. These attributes make it a promising candidate for use in medicinal chemistry research.

One of the most intriguing aspects of this compound is its potential as a building block for constructing more complex molecular architectures. Researchers have explored its use in synthesizing advanced materials, such as polymers and nanoparticles, where its cyclopropane core provides structural stability and tunable properties. For instance, recent advancements in polymer chemistry have demonstrated how cyclopropane-based monomers can be employed to create high-performance materials with exceptional mechanical and thermal properties.

In addition to its structural versatility, 2,2-difluoro-1-(1-phenylethyl)cyclopropan-1-amine has shown promise in catalytic applications. Its ability to act as a ligand in transition metal-catalyzed reactions has been extensively studied, with particular emphasis on its role in asymmetric synthesis. This capability is particularly valuable in the pharmaceutical industry, where enantioselective synthesis is critical for producing chiral drugs with high purity and efficacy.

The synthesis of this compound involves a series of well-established organic reactions, including Friedel-Crafts alkylation and subsequent fluorination steps. Recent optimizations in these reaction pathways have significantly improved the yield and purity of the final product, making it more accessible for large-scale production. Moreover, green chemistry approaches have been integrated into its synthesis to minimize environmental impact and reduce waste generation.

From an analytical standpoint, the characterization of 2,2-difluoro-1-(1-phenylethyl)cyclopropan-1-amine has been enhanced by advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These methods provide detailed insights into the molecule's structure and reactivity, enabling researchers to better understand its behavior in various chemical environments.

In terms of biological activity, this compound has exhibited interesting properties in preliminary assays targeting enzyme inhibition and receptor modulation. Its ability to interact with specific biological targets suggests potential applications in treating diseases such as cancer and neurodegenerative disorders. However, further research is required to fully elucidate its pharmacological profile and safety profile.

Looking ahead, the development of cyclopropane derivatives like 2,2-difluoro-1-(1-phenylethyl)cyclopropan-1-amine is expected to continue driving innovation across multiple disciplines. As researchers uncover new synthetic methods and explore novel applications, this compound will likely play an increasingly important role in advancing both academic research and industrial applications.

In conclusion, 2,2-difluoro-1-(1-phenylethyl)cyclopropan-1-amines represents a versatile and multifaceted molecule with immense potential for contributing to scientific progress. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in the development of next-generation materials and therapeutics.